Cas no 94021-60-0 (2,5-Methano-2H-indeno[1,2-b]oxirene,octahydrodimethyl- (9CI))

• Product name: 2,5-Methano-2H-indeno[1,2-b]oxirene,octahydrodimethyl- (9CI)
• CAS No: 94021-60-0
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 808737
• PubChem ID: 44150885

2,5-Methano-2H-indeno[1,2-b]oxirene,octahydrodimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,5-Methano-2H-indeno[1,2-b]oxirene,octahydrodimethyl- (9CI)
• octahydrodimethyl-2,5-methano-2H-indeno[1,2-b]oxirene
• 2,5-Methano-2H-indeno(1,2-b)oxirene, octahydrodimethyl-
• Octahydrodimethyl-2,5-methano-2H-indeno(1,2-b)oxirene
• 94021-60-0
• DTXSID40869173
• EINECS 301-455-0

• Inchi： InChI=1S/C12H18O/c1-11-6-9-7-3-4-8(5-7)10(9)12(11,2)13-11/h7-10H,3-6H2,1-2H3
• InChI Key： PALRMMBVTSAXSM-UHFFFAOYSA-N
• SMILES： CC12CC3C4CCC(C4)C3C1(O2)C

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.5Ų